Cas no 98549-92-9 (4-Hydroxy-2-aminobenzoxazol)

• Product Name: 4-Hydroxy-2-aminobenzoxazol
• CAS No: 98549-92-9
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• MDL: MFCD18819810
• CID: 1002569
• PubChem ID: 21865052
• Update Time: 2025-09-22

4-Hydroxy-2-aminobenzoxazol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-aminobenzoxazol
• 2-amino-1,3-benzoxazol-4-ol
• 2-aminobenzo[d]oxazol-4-ol
• 4-Benzoxazolol,2-amino-(6CI,9CI)
• 4-Benzoxazolol, 2-amino-
• 4-benzoxazolol,2-amino-
• 2-amino-benzooxazol-4-ol
• 2-Amino-4-hydroxybenzo[d]oxazole
• LZTLRHAWJHOHON-UHFFFAOYSA-N
• 4-hydroxy-2-amino-1,3-benzoxazol
• 4-hydroxy-2-amino-1.3-benzoxazol
• DS-14812
• YDA54992
• AKOS022179224
• EN300-6764111
• SCHEMBL1041204
• MFCD18819810
• 98549-92-9
• Z1258981820
• C77367
• A917079
• CS-0158745
• DB-349274

• MDL： MFCD18819810
• Inchi： 1S/C7H6N2O2/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3,10H,(H2,8,9)
• InChI Key： LZTLRHAWJHOHON-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C(=CC=CC1=2)O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 370.1±34.0°C at 760 mmHg

4-Hydroxy-2-aminobenzoxazol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles